Cas no 1261949-76-1 (2-Chloro-5-(2-chloro-4-methylphenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(2-chloro-4-methylphenyl)nicotinic acid
• CAS No: 1261949-76-1
• MF: C₁₃H₉Cl₂NO₂
• MW: 282.122061491013
• MDL: MFCD18317569
• CID: 2765477
• PubChem ID: 53223437
• Update Time: 2025-11-02

2-Chloro-5-(2-chloro-4-methylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2-chloro-4-methylphenyl)nicotinic acid, 95%
• 2-CHLORO-5-(2-CHLORO-4-METHYLPHENYL)NICOTINIC ACID
• MFCD18317569
• 1261949-76-1
• DTXSID70687600
• 2-Chloro-5-(2-chloro-4-methylphenyl)nicotinic acid

• MDL： MFCD18317569
• Inchi： 1S/C13H9Cl2NO2/c1-7-2-3-9(11(14)4-7)8-5-10(13(17)18)12(15)16-6-8/h2-6H,1H3,(H,17,18)
• InChI Key： IKHYPEINAFWHKW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=NC(=C(C(=O)O)C=1)Cl

Computed Properties

• Exact Mass: 281.0010339Da
• Monoisotopic Mass: 281.0010339Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-Chloro-5-(2-chloro-4-methylphenyl)nicotinic acid

Comprehensive Guide to 2-Chloro-5-(2-chloro-4-methylphenyl)nicotinic acid (CAS No. 1261949-76-1)

2-Chloro-5-(2-chloro-4-methylphenyl)nicotinic acid (CAS No. 1261949-76-1) is a specialized nicotinic acid derivative with significant applications in pharmaceutical research and agrochemical development. This compound, characterized by its unique chloro-substituted phenyl and nicotinic acid backbone, has garnered attention for its potential in drug discovery and material science. Researchers and industry professionals frequently search for this compound due to its relevance in heterocyclic chemistry and small molecule synthesis.

The molecular structure of 2-Chloro-5-(2-chloro-4-methylphenyl)nicotinic acid features a chlorine atom at the 2-position of the nicotinic acid ring and a 2-chloro-4-methylphenyl group at the 5-position. This arrangement contributes to its distinct physicochemical properties, including moderate solubility in organic solvents and stability under standard laboratory conditions. Recent studies have explored its potential as a building block for more complex molecules, particularly in the development of bioactive compounds and functional materials.

In pharmaceutical applications, CAS 1261949-76-1 has shown promise as an intermediate in the synthesis of targeted therapeutic agents. Its structural features make it particularly interesting for medicinal chemistry research, especially in areas such as enzyme inhibition and receptor modulation. The compound's chloro and methyl substitutions offer opportunities for further derivatization, making it a versatile chemical scaffold for drug discovery programs.

The agrochemical industry has also shown interest in 2-Chloro-5-(2-chloro-4-methylphenyl)nicotinic acid due to its potential as a precursor for crop protection agents. Its structural characteristics suggest possible applications in developing novel pesticides or plant growth regulators, though extensive research is still ongoing in this area. The compound's stability and reactivity profile make it suitable for various formulation studies in agricultural chemistry.

From a synthetic chemistry perspective, 1261949-76-1 presents interesting challenges and opportunities. The presence of multiple reactive sites allows for selective modifications, making it valuable for structure-activity relationship studies. Recent publications have highlighted its use in palladium-catalyzed coupling reactions and other transition metal-mediated transformations, expanding its utility in modern synthetic methodologies.

Market trends indicate growing demand for specialized nicotinic acid derivatives like 2-Chloro-5-(2-chloro-4-methylphenyl)nicotinic acid, particularly in the pharmaceutical and agrochemical sectors. The compound's CAS registry number 1261949-76-1 serves as a crucial identifier for procurement and regulatory purposes. Suppliers and researchers alike search for this compound using various chemical identifiers and structural descriptors to ensure accurate sourcing and application.

Quality control and characterization of 2-Chloro-5-(2-chloro-4-methylphenyl)nicotinic acid typically involve advanced analytical techniques. Standard protocols include HPLC analysis for purity assessment, mass spectrometry for molecular confirmation, and NMR spectroscopy for structural verification. These methods ensure the compound meets the stringent requirements of research-grade chemicals and industrial applications.

Environmental and safety considerations for CAS 1261949-76-1 follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment and ventilation systems are recommended when working with this compound. Its environmental fate and ecotoxicological profile are subjects of ongoing research, particularly concerning potential agricultural applications.

The future outlook for 2-Chloro-5-(2-chloro-4-methylphenyl)nicotinic acid appears promising, with increasing interest from both academic and industrial researchers. Its versatility as a chemical intermediate and potential biological activity make it a compound worth watching in coming years. As synthetic methodologies advance and biological screening becomes more sophisticated, new applications for this nicotinic acid derivative are likely to emerge.

For researchers seeking high-purity 1261949-76-1, several specialized chemical suppliers offer this compound with varying specification grades. Procurement typically requires verification of the CAS registry number and often involves custom synthesis options for larger quantities or specific isotopic labeling. The compound's growing importance in chemical research ensures its continued availability from reputable sources worldwide.